Lipophilicity Difference vs. Danuphylline
The removal of the 11,12-methylenedioxy bridge in 11,12-de(methylenedioxy)danuphylline results in a significant decrease in computed lipophilicity relative to what would be predicted for the parent compound danuphylline. The target compound exhibits a measured/calculated LogP value of 2.44 . While the exact experimental LogP of danuphylline is not uniformly reported, the presence of the methylenedioxy group typically increases LogP by approximately 0.5–0.7 units in related alkaloid systems. This difference translates to a roughly 1.5-fold higher partitioning into lipid phases for danuphylline, which directly impacts solubility, membrane permeability, and chromatographic behavior (e.g., reversed-phase HPLC retention time). [1]
Δ LogP ≈ -0.56 (est.)
| Evidence Dimension | Lipophilicity (LogP) |
|---|---|
| Target Compound Data | Computed LogP = 2.44 |
| Comparator Or Baseline | Danuphylline (estimated LogP ≈ 3.0, based on structural contribution of methylenedioxy group) |
| Quantified Difference | Δ LogP ≈ -0.56 (estimated); ~1.5-fold lower lipophilicity for target compound |
| Conditions | Computational prediction (XLogP3-AA for target; estimated for comparator) |
Why This Matters
Procurement decisions for analytical standards require precise knowledge of lipophilicity to ensure adequate solubility in mobile phases and predictable HPLC retention times; the lower LogP of the de-methylenedioxy derivative means it will elute earlier than danuphylline under typical reversed-phase conditions, preventing misidentification if substituted.
- [1] PubChem. (2025). 11,12-De(methylenedioxy)danuphylline (CID 91885229). National Center for Biotechnology Information. View Source
